Cas no 2580202-58-8 (2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid
• CAS No: 2580202-58-8
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 5660852
• PubChem ID: 165893674
• Update Time: 2025-07-21

2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580202-58-8
• EN300-27732580
• 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid

• Inchi： 1S/C13H18N2O5S/c1-6-7(11(17)18)10(21-8(6)9(16)14-5)15-12(19)20-13(2,3)4/h1-5H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： OHYOCEZQVKBDAA-UHFFFAOYSA-N
• SMILES： S1C(C(NC)=O)=C(C)C(C(=O)O)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.09364285g/mol
• Monoisotopic Mass: 314.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 133Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid

Research Briefing on 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid (CAS: 2580202-58-8)

In recent years, the compound 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid (CAS: 2580202-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiophene-based derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapies for various diseases. The unique structural features of this compound, including the tert-butoxycarbonyl (Boc) protecting group and the methylcarbamoyl moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthesis and characterization of 2580202-58-8, as well as its applications in the development of small-molecule inhibitors and modulators of biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving the protection of the amino group, followed by the introduction of the methylcarbamoyl functionality. The researchers highlighted the compound's stability under various reaction conditions, making it suitable for further derivatization and incorporation into more complex molecular architectures.

Another significant area of research involving 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid is its role in the development of kinase inhibitors. A recent preprint on bioRxiv (2024) reported the use of this compound as a precursor in the synthesis of selective inhibitors for protein kinases involved in inflammatory pathways. The study showcased the compound's ability to serve as a scaffold for introducing pharmacophoric groups that enhance binding affinity and selectivity towards specific kinase targets. These findings open new avenues for the design of anti-inflammatory and anticancer agents.

In addition to its applications in drug discovery, 2580202-58-8 has also been investigated for its potential in chemical biology probes. A research group at a leading pharmaceutical institute recently utilized this compound to develop fluorescent probes for studying protein-protein interactions (Nature Chemical Biology, 2023). The thiophene core of the molecule was modified to incorporate fluorophores, creating tools that enable real-time monitoring of biological processes. This application underscores the compound's versatility beyond traditional medicinal chemistry.

The pharmacological properties of derivatives stemming from 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid have also been explored. A comprehensive structure-activity relationship (SAR) study published in European Journal of Medicinal Chemistry (2023) systematically evaluated various analogs of this compound for their biological activities. The research identified several promising leads with improved pharmacokinetic profiles, particularly in terms of metabolic stability and membrane permeability. These findings provide valuable insights for future optimization efforts in drug development programs.

Looking ahead, the research community continues to explore new applications for 2580202-58-8. Current investigations include its potential use in PROTAC (Proteolysis Targeting Chimera) technology, where the compound's structural features may facilitate the development of novel protein degraders. Additionally, computational studies are underway to predict new biological targets that might interact with derivatives of this thiophene-based scaffold. As these research directions progress, 2-{(tert-butoxy)carbonylamino}-4-methyl-5-(methylcarbamoyl)thiophene-3-carboxylic acid is expected to remain an important tool in chemical biology and drug discovery efforts.